Cas no 1388064-25-2 (4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one)

• Product Name: 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one
• CAS No: 1388064-25-2
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 5524075
• Update Time: 2025-05-19

4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one
• 2H-Benzimidazol-2-one, 4-bromo-1,3-dihydro-6-methoxy-

• Inchi： 1S/C8H7BrN2O2/c1-13-4-2-5(9)7-6(3-4)10-8(12)11-7/h2-3H,1H3,(H2,10,11,12)
• InChI Key： OWGRFTNXMDCMGS-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC(OC)=CC(Br)=C2N1

Additional information on 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one

4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one (CAS No. 1388064-25-2): A Comprehensive Overview

4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one (CAS No. 1388064-25-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzoimidazolone family, which is known for its diverse applications in medicinal chemistry and material science. The presence of both bromo and methoxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one is C₈H₇BrN₂O₂, with a molecular weight of approximately 243.06 g/mol. Its unique structure allows it to participate in various chemical reactions, including cross-coupling reactions and nucleophilic substitutions, which are pivotal in drug discovery and development. Researchers often explore its potential as a building block for heterocyclic compounds, which are widely used in designing new therapeutic agents.

One of the most searched questions related to this compound is: "What are the applications of 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one in drug discovery?" The answer lies in its ability to serve as a precursor for kinase inhibitors and antiviral agents. Recent studies have highlighted its role in the synthesis of compounds targeting cancer and infectious diseases, aligning with the growing demand for novel treatments in these areas.

Another hot topic in the scientific community is the green synthesis of such compounds. Researchers are increasingly focusing on eco-friendly methods to produce 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one, minimizing the use of hazardous reagents and reducing environmental impact. This trend reflects the broader shift toward sustainable chemistry, which is a key concern for modern laboratories and industries.

From a commercial perspective, the demand for 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies often seek high-purity samples of this compound to accelerate their R&D processes. Its CAS number, 1388064-25-2, is frequently used in procurement databases to ensure accurate identification and sourcing.

In addition to its pharmaceutical applications, 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one has potential uses in material science. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors and photovoltaic materials. This aligns with the increasing interest in renewable energy technologies, where such compounds could play a role in improving efficiency and sustainability.

For researchers and suppliers, understanding the storage and handling of this compound is crucial. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place away from light—are recommended to maintain its stability. This information is often sought after by laboratories and chemical distributors to ensure compliance with safety protocols.

In summary, 4-Bromo-6-methoxy-1,3-dihydro-benzoimidazol-2-one (CAS No. 1388064-25-2) is a valuable compound with wide-ranging applications in pharmaceuticals, material science, and sustainable chemistry. Its unique properties and versatility make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing innovation across multiple disciplines.